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Compound Focus: Tromantadine

CAS No.: 53783-83-8

Cat. No.: S007015

Aspect Details

Drug Class Adamantane derivative antiviral drug [1] [2].

Primary Treatment of infections caused by the Herpes simplex virus (HSV), marketed for
Indication herpes zoster and simplex [2] [3].

Mechanism of  Multifaceted: inhibits viral fusion with host cell membrane; alters host membrane
Action properties (fluidity/permeability); immunomodulatory (enhances macrophage/NK cell
activity); anti-inflammatory (reduces pro-inflammatory cytokines) [2].

Metabolism Not extensively metabolized. Majority excreted unchanged in urine. Identified

metabolites include amantadine and 1-adamantyl-(2-hydroxy)acetamide. Minor
pathways: demethylation of dimethylamino group and oxidative deamination [4].

The following diagram illustrates the established multi-target mechanism of action of Tromantadine:

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s007015?utm_src=pdf-body
https://www.smolecule.com/products/s007015?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC3650105/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tromantadine-hydrochloride
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tromantadine-hydrochloride
https://go.drugbank.com/drugs/DB13288
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tromantadine-hydrochloride
https://pubmed.ncbi.nlm.nih.gov/2932176/
https://www.smolecule.com/products/s007015?utm_src=pdf-body
https://www.smolecule.com/products/s007015?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Tromantadine

P e e e e e e e Y T T T T e - ——_————

1. Inhibits Viral Fusion 2. Alters Host Cell Membrane 3. Immunomodulatory Effect 4. Anti-inflammatory Effect

0 0 0 o e ) 1 0 5 0 0 ) 0 0 0 0 ) 0 0 ) o e o ) 3 0 0 ) 0 0 ) ) e 0 0 ) e 0 ) ) e e ] e 0 0 e 0 1 e e 0 1 e e e e e e o

Overall Antiviral Effect

Unfavorable Environment Enhanced Clearance
for Viral Entry of Infected Cells

Prevents Viral Entry

Symptom Relief

Click to download full resolution via product page

Tromantadine's multi-target mechanism against herpesviruses.

Gaps in Toxicological Data

The search results lack detailed experimental protocols and quantitative data crucial for a non-clinical safety

profile. Key information for researchers is missing:

e Specific Toxicity Data: No detailed results from in vitro (e.g., mutagenicity, chromosomal
aberration) or in vivo (e.g., rodent and non-rodent repeated-dose toxicity, carcinogenicity) studies.

¢ Pharmacokinetic Parameters: Limited data on absorption, distribution (volume of distribution,
protein binding), and elimination (half-life, clearance) in humans [3].

¢ Clinical Adverse Effects: No comprehensive list or incidence rates of adverse reactions from human
studies [3].

¢ Detailed Experimental Protocols: The search results do not contain the specific methodologies
(e.g., cell lines, animal models, dosing regimens, endpoint measurements) used to establish the
existing safety and metabolic data.
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I Email: info@smolecule.com or Request Quote Online.

References

1. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of ... [pmc.ncbi.nim.nih.gov]
2. What is the mechanism of Tromantadine Hydrochloride? [synapse.patsnap.com]

3. Tromantadine: Uses, Interactions, Mechanism of Action [go.drugbank.com]

4. The metabolism of tromantadine [pubmed.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Tromantadine: Mechanism of Action & Metabolism]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b007015#tromantadine-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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